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Compound of Interest

Compound Name: Sulfameter-13C6

Cat. No.: B15556894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the procurement and research
applications of Sulfameter-13C6, an isotopically labeled sulfonamide antibiotic. This document
is intended to serve as a core resource for professionals in drug development and related
scientific fields, offering detailed information on suppliers, experimental methodologies, and the
biochemical pathways associated with its mechanism of action.

Procurement of Sulfameter-13C6

For researchers seeking to acquire Sulfameter-13C6 for experimental use, several reputable
suppliers specialize in isotopically labeled compounds for research and development. The
following table summarizes key information for procuring this compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15556894?utm_src=pdf-interest
https://www.benchchem.com/product/b15556894?utm_src=pdf-body
https://www.benchchem.com/product/b15556894?utm_src=pdf-body
https://www.benchchem.com/product/b15556894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. Catalog Molecular
Supplier Product Name Notes
Number Formula

Labeled
Sulfameter for
MedChemExpres research on
Sulfameter-13C6  HY-B0213S1 Cs13CsH12N403S )
S urinary tract
infections and

lepriasis.[1]

Distributor for
_ MEXHY-
Szabo-Scandic Sulfameter-13C6 Cs3CeH12N4O3S ~ MedChemExpres
B0213S1-5
S.

A closely related
13C-labeled
Sulfamerazine- sulfonamide.
LGC Standards - 1BC6CsH12N402S
13C6 Custom
synthesis may be

required.

Several
companies offer
custom synthesis

Custom ) ) of isotopically

) Varies Varies Cs13C6H12N403S

Synthesis labeled
compounds if a
standard product

is unavailable.

Mechanism of Action: Inhibition of Folate Synthesis

Sulfameter, like other sulfonamide antibiotics, exerts its antimicrobial effect by acting as a
competitive inhibitor of the enzyme dihydropteroate synthase (DHPS) in bacteria. This enzyme
is crucial for the synthesis of folic acid (folate), an essential nutrient for the production of
nucleotides and certain amino acids. By blocking this pathway, sulfonamides inhibit bacterial
growth and replication. Humans are unaffected by this mechanism as they obtain folate from
their diet and do not possess the DHPS enzyme.
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The following diagram illustrates the bacterial folate synthesis pathway and the point of
inhibition by sulfonamides.
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Bacterial Folate Synthesis Pathway and Sulfonamide Inhibition.

Experimental Protocols: Microbial Degradation
Study

The following is a representative experimental protocol adapted from a study on the microbial
degradation of a 13C-labeled sulfonamide (sulfamethoxazole) in a soil microcosm. This protocol
can be adapted for studies using Sulfameter-13C6 to investigate its environmental fate and
degradation by microbial communities.

Objective

To identify and quantify the microbial populations responsible for the degradation of
Sulfameter-13C6 in a specific environmental matrix (e.g., soil, sediment, activated sludge)
using stable isotope probing (SIP).

Materials

e Test Substance: Sulfameter-13C6

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15556894?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556894?utm_src=pdf-body
https://www.benchchem.com/product/b15556894?utm_src=pdf-body
https://www.benchchem.com/product/b15556894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Environmental Matrix: Soil, sediment, or activated sludge collected from the site of interest.

e Microcosms: Sterile glass containers with appropriate closures to allow for gas exchange
while maintaining sterility.

» Reagents for DNA/RNA Extraction: Commercially available kits for soil or water samples.

o Reagents for Protein Extraction: Appropriate buffers and reagents for protein extraction from
environmental samples.

e |nstrumentation:

[¢]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for
guantification of Sulfameter-13C6 and its metabolites.

[¢]

Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS) for analysis of 33COx.

[e]

Ultracentrifuge for isopycnic centrifugation of nucleic acids.

o

Next-Generation Sequencing (NGS) platform for microbial community analysis.

Experimental Workflow

The overall experimental workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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